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Compound of Interest

Compound Name: 2,2,2-Trichloro-1-ethoxyethanol

Cat. No.: B147554

An In-depth Technical Guide to the Safe Handling of 2,2,2-Trichloro-1-ethoxyethanol

This guide provides comprehensive safety data and handling precautions for 2,2,2-Trichloro-1-
ethoxyethanol (CAS 515-83-3), intended for researchers, scientists, and drug development
professionals. It includes a summary of physical and chemical properties, toxicological data,
hazard identification, and detailed handling procedures.

Chemical and Physical Properties

2,2,2-Trichloro-1-ethoxyethanol is a white to light yellow crystalline powder.[1][2][3] It is
slightly soluble in water and hygroscopic.[1][2][3]
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Property Value Source(s)
Molecular Formula C4H7CI302 [11[4115]
Molecular Weight 193.46 g/mol [1][5]

CAS Number 515-83-3 [1][4][6]
EINECS Number 208-211-1 [1][5]

Appearance

White to light yellow crystalline

[1112]31[5]

powder
Melting Point 47 °Ct0 56.5 °C [11I5161[7]
Boiling Point 110 °Cto 116 °C [1][5][6]
Density 1.143 g/cm3 to 1.454 g/cm?3 [1][5]
Flash Point 48.9 °C to 116 °C [L1051[7]

Water Solubility

Slightly soluble

(112131

Toxicological Data

The primary toxicological concern with 2,2,2-Trichloro-1-ethoxyethanol is its moderate toxicity
if ingested.[1][2][3]

Parameter Value Species Route Source(s)

LD50 880 mg/kg Rat Oral [1]

Experimental Protocol for Oral LD50 in Rats

While the specific study for the cited LD50 value of 880 mg/kg is not detailed in the readily
available safety documents, a general protocol for determining acute oral toxicity (as per OECD
Guideline 423) would involve the following steps:

e Animal Selection: Healthy, young adult rats of a single strain are used.
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» Housing and Acclimatization: Animals are housed in standard laboratory conditions and
acclimatized for at least 5 days before the experiment.

e Fasting: Animals are fasted (food, but not water) overnight before administration of the
substance.

e Dose Administration: A single dose of 2,2,2-Trichloro-1-ethoxyethanol, dissolved or
suspended in a suitable vehicle, is administered by oral gavage.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Necropsy: A gross necropsy of all animals is performed at the end of the observation period.

o Data Analysis: The LD50 value is calculated using appropriate statistical methods based on
the observed mortality at different dose levels.

Hazard Identification and Safety Precautions

2,2,2-Trichloro-1-ethoxyethanol is classified as harmful if swallowed.[8][9] When heated to
decomposition, it emits toxic fumes of hydrogen chloride.[1][2][3]

GHS Hazard Statements:

e H301/H302: Toxic or Harmful if swallowed.[8][9]

e H318: Causes serious eye damage.[10][11][12]

e H336: May cause drowsiness or dizziness.[10][11]
Precautionary Statements:

A comprehensive set of precautionary measures should be followed when handling this
compound.[2][8][10][11]
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Precautionary Statement

Category Description
Code
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[10][11]
Wash hands and skin
P264 thoroughly after handling.[2][8]
[10][11]
Do not eat, drink or smoke
P270 when using this product.[2][8]
[10][11]
Use only outdoors or in a well-
P271 _
ventilated area.[10]
Wear protective
loves/protective clothing/eye
P280 I .p . gy
protection/face protection.[10]
[11][13]
IF SWALLOWED: Call a
POISON CENTER/doctor if
Response P301 + P312 + P330

you feel unwell. Rinse mouth.
[10][11]

P304 + P340 + P312

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing. Call
a POISON CENTER/doctor if

you feel unwell.[10]

P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON
CENTER/doctor.[10][11]
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[10]

P405 Store locked up.[2][8][10]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[8][10]

Handling and Storage

Proper handling and storage are crucial to minimize risks.

Handling:

» Handle in accordance with good industrial hygiene and safety practices.[13]
o Ensure adequate ventilation.[13][14]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[4][13]

» Avoid contact with skin, eyes, and clothing.[13][15]
e Do not breathe dust or vapors.[13]
» Keep away from open flames, hot surfaces, and sources of ignition.[13][14]

Storage:

Store in a cool, dry, well-ventilated place.[10][15]

Keep the container tightly closed.[10][15]

Store locked up.[2][8][10]

The material is hygroscopic, so protect it from moisture.[1][14]
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First Aid Measures

In case of exposure, follow these first aid procedures:

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[3]

In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes. Get medical attention if irritation develops.[13][15]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Immediate medical attention is required.[13]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[8]
[15]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[14]

Specific Hazards: Combustible material.[14] Containers may explode when heated.[13][14]
Thermal decomposition can release irritating and toxic gases such as hydrogen chloride,
carbon monoxide, and carbon dioxide.[13][14]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[13][14]

Logical Workflow for Safe Handling
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Workflow for Safe Handling of 2,2,2-Trichloro-1-ethoxyethanol

Start: Handling Required

1. Assess Hazards
(Toxic, Irritant, Hygroscopic)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Use Engineering Controls
(Fume Hood)

4. Handle Chemical
(Weighing, Transferring)

Spill or Exposure Occurs If safe to continue

5. Store Properly
(Cool, Dry, Tightly Closed, Locked)

Generate Waste Exposure

Clean Spill Administer First Aid
(Inert Absorbent) (See Section 5)

6. Dispose of Waste
(Approved Facility)

End: Task Complete

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2,2,2-Trichloro-1-ethoxyethanol.
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Hazard Control Hierarchy

Hazard Control Hierarchy for 2,2,2-Trichloro-1-ethoxyethanol

Elimination

Substitute with a less hazardous chemical

Most Effective

Engineering Controls

Use in a chemical fume hood

Administrative Controls

Follow SOPs, receive training

east Effective

Personal Protective Equipment (PPE)

Wear gloves, goggles, lab coat

Click to download full resolution via product page

Caption: A hierarchy of controls to mitigate hazards associated with 2,2,2-Trichloro-1-
ethoxyethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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